3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one

• IUPAC Name: 3-(dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C8H10N2OS/c1-10(2)5-3-7(11)8-9-4-6-12-8/h3-6H,1-2H3
• InChI Key: GZSQWEHWKBBIEM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=CC(=O)C1=NC=CS1
• Molecular Formula: C8H10N2OS
• Molecular Weight: 182.25 g/mol

Description

3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one, also known as DMAT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMAT is a thiazole-based compound that has been synthesized using different methods.

Mechanism of Action

3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one inhibits the activity of protein kinases by binding to the ATP-binding site of the kinase domain. 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one has been shown to inhibit the activity of various protein kinases, including JAK2, FLT3, and CK2. 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one has also been shown to inhibit the activity of Aurora kinases, which play a crucial role in the regulation of cell division. The inhibition of protein kinases by 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one leads to the inhibition of various cellular processes, including cell growth, differentiation, and apoptosis.
Biochemical and physiological effects:
3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one has been shown to have various biochemical and physiological effects. 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one has also been shown to have anti-inflammatory effects by inhibiting the activity of NF-κB, a transcription factor that plays a crucial role in the regulation of inflammatory responses. In addition, 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one has been shown to have neuroprotective effects by inhibiting the activity of GSK-3β, a protein kinase that plays a crucial role in the regulation of neuronal survival and function.

Advantages and Limitations for Lab Experiments

3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one has several advantages for lab experiments. 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one is a small molecule that can be easily synthesized and purified. 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one is also stable under physiological conditions, making it suitable for in vitro and in vivo studies. However, 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one has some limitations for lab experiments. 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one has poor solubility in water, which can limit its use in some experiments. In addition, 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one has low selectivity for protein kinases, which can lead to off-target effects.

Future Directions

There are several future directions for the study of 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one. One future direction is the development of more selective inhibitors of protein kinases. Another future direction is the study of the role of 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one in the regulation of other cellular processes, such as autophagy and mitophagy. In addition, the study of the pharmacokinetics and pharmacodynamics of 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one in vivo is an important future direction for the development of 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one as a therapeutic agent. Finally, the study of the potential applications of 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one in other fields, such as material science and catalysis, is an exciting future direction for the study of 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one.

Scientific Research Applications

3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one has been shown to inhibit the activity of protein kinases, which play a crucial role in the regulation of various cellular processes, including cell growth, differentiation, and apoptosis. 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one has also been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. In addition, 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)prop-2-en-1-one has been studied for its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.